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Compound of Interest

Compound Name: 3-Butylcyclohexanone

Cat. No.: B8771617

This technical guide provides a comprehensive overview of the molecular structure and
synthetic protocols for 3-Butylcyclohexanone, a saturated ketone of interest in organic
chemistry. This document is intended for researchers, scientists, and professionals in drug
development and chemical synthesis.

Core Molecular Structure

3-Butylcyclohexanone is a derivative of cyclohexanone with a butyl group substituted at the
third carbon atom. Its chemical formula is C10H180.[1][2][3] The structural isomers, 3-tert-
butylcyclohexanone and 4-tert-butylcyclohexanone, are also recognized and share the same
molecular formula and weight.[4][5][6]

The molecular structure of 3-Butylcyclohexanone is characterized by a six-membered ring,
with a carbonyl functional group and a butyl substituent. The presence of a chiral center at the
C-3 position means that 3-Butylcyclohexanone can exist as a racemic mixture of two
enantiomers.

A logical representation of the key molecular identifiers is presented below.
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Molecular Identifiers

Chemical Formul
C10H180
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154.25 g/mol 3-butylcyclohexan-1-one CCCcCcC1cccc(=0)C
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/Synthesis of 3-Butylcyclohexanone

Start:
2-cyclohexen-1-one
n-butylmagnesium chloride

Reagent Preparation:
CuBr-SMe2 in THF at -78°C

Simultaneous Addition:
Reactants added to catalyst
Reaction:

Stirring at -78°C
Quenching:
Addition of agq. NH4CI
Work-up:
Extraction and Purification

Product:
3-Butylcyclohexanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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